![molecular formula C17H17NO4 B3003529 3-[3-(4-Methoxy-phenoxy)-propyl]-3H-benzooxazol-2-one CAS No. 609335-37-7](/img/structure/B3003529.png)
3-[3-(4-Methoxy-phenoxy)-propyl]-3H-benzooxazol-2-one
Overview
Description
Synthesis Analysis
While there is no direct information available on the synthesis of “3-[3-(4-Methoxy-phenoxy)-propyl]-3H-benzooxazol-2-one”, it might be synthesized using methods similar to those used for related compounds. For instance, a hybrid compound of chalcone-salicylate has been synthesized using a linker mode approach under reflux condition .Scientific Research Applications
- Benzoxazole derivatives have been investigated for their antitumor effects. Researchers have explored their ability to inhibit cancer cell growth and induce apoptosis. The compound’s structural features may play a crucial role in targeting specific cancer pathways .
- Benzoxazoles exhibit anti-inflammatory properties by modulating inflammatory mediators. This compound could potentially be explored as a novel anti-inflammatory agent, contributing to the management of inflammatory diseases .
- Some benzoxazole derivatives, including our compound of interest, have demonstrated antioxidant activity. These properties are essential for protecting cells from oxidative stress and preventing cellular damage .
- Benzoxazoles have been studied for their neuroprotective effects. Researchers investigate their ability to enhance neuronal survival, reduce oxidative stress, and potentially mitigate neurodegenerative conditions .
- Benzoxazole derivatives may exhibit antimicrobial activity against bacteria, fungi, and other pathogens. Their unique chemical structure makes them promising candidates for developing new antimicrobial agents .
- Some benzoxazole compounds act as enzyme inhibitors. Researchers have explored their potential to target specific enzymes involved in disease processes, such as kinases or proteases .
- Benzoxazoles can exhibit interesting photophysical properties, including fluorescence. These properties are relevant for applications in sensors, imaging, and optoelectronic devices .
- Researchers use benzoxazole derivatives as building blocks in drug design. By modifying their chemical structure, they aim to optimize pharmacokinetics, bioavailability, and therapeutic efficacy .
Anticancer Properties
Anti-Inflammatory Activity
Antioxidant Effects
Neuroprotective Potential
Antimicrobial Applications
Inhibition of Enzymes
Photophysical Properties
Drug Design and Optimization
Future Directions
properties
IUPAC Name |
3-[3-(4-methoxyphenoxy)propyl]-1,3-benzoxazol-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO4/c1-20-13-7-9-14(10-8-13)21-12-4-11-18-15-5-2-3-6-16(15)22-17(18)19/h2-3,5-10H,4,11-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WEZNJWCSTQIALJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCCCN2C3=CC=CC=C3OC2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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